Neomenthoglycol

Specification

• CAS No.: 92471-23-3
• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol
• IUPAC Name: (1S,2R,5R)-2-(2-hydroxypropan-2-yl)-5-methylcyclohexan-1-ol
• Standard InChI: InChI=1S/C10H20O2/c1-7-4-5-8(9(11)6-7)10(2,3)12/h7-9,11-12H,4-6H2,1-3H3/t7-,8-,9+/m1/s1
• Standard InChI Key: LMXFTMYMHGYJEI-HLTSFMKQSA-N
• Canonical SMILES: CC1CCC(C(C1)O)C(C)(C)O

Introduction

Chemical Identity and Physicochemical Properties

Structural Characteristics

PMD is a bicyclic monoterpenoid featuring hydroxyl groups at the 3rd and 8th positions of the p-menthane backbone. The compound exists as a mixture of cis and trans isomers, though commercial formulations rarely specify isomeric composition. Its structure confers moderate hydrophobicity, evidenced by a logP value of 1.37, which influences its solubility in organic solvents such as chloroform and methanol.

Physical and Chemical Properties

Key physicochemical properties include:

• Melting Point: 82–83°C, indicating a solid state at room temperature.

• Boiling Point: 267.6°C (predicted), suitable for formulations requiring thermal stability.

• Density: 1.009 g/cm³, slightly denser than water.

• Solubility: Limited solubility in polar solvents, with better dissolution in chloroform and methanol.

• pKa: 15.18 ± 0.29, reflecting weak acidity consistent with secondary alcohols.

The compound’s herbal odor and cooling sensation make it ideal for topical applications, though formulations often require stabilization to prevent crystallization.

Synthesis and Production Pathways

Cyclization of Citronellal

The Takasago method, a benchmark for PMD synthesis, involves acid-catalyzed cyclization of citronellal. This batch process achieves a 92.3% yield of PMD, with a 2.7% by-product acetal formation. Key variables include:

• Catalyst Loading: Sulfuric acid concentration directly correlates with PMD yield but requires optimization to minimize acetal by-products.

• Temperature: Elevated temperatures (up to 50°C) enhance reaction kinetics but risk decomposition.

• Phase Ratio: A lower aqueous/organic phase ratio improves PMD selectivity by reducing water-mediated side reactions.

Statistical optimization via central composite design revealed that maximizing PMD production necessitates balancing high catalyst loading (10–12% w/w) with moderate temperatures (40–45°C) and a phase ratio of 0.5:1.

From Pulegone

Reduction of pulegone, a constituent of Mentha essential oils, yields isopulegol, which undergoes hydroperoxidation and hydrogenation to produce PMD. This route, though feasible, is less economical due to the high cost of pulegone extraction.

Applications in Insect Repellency

Mechanism of Action

PMD disrupts insect olfaction by masking human scent markers (e.g., lactic acid and carbon dioxide) that attract mosquitoes. Its volatility ensures sustained release, providing up to 6 hours of protection, comparable to DEET but with a more pleasant odor profile.

Formulation Types

• Sprays: Ethanol-based solutions for direct skin or clothing application, often combined with emollients to reduce irritation.

• Lotions: Cream-based formulations with sustained release, ideal for prolonged outdoor activities.

Efficacy Data

While specific efficacy studies are scarce in the provided sources, EPA registrations affirm PMD’s repellency against Aedes aegypti and Anopheles gambiae, vectors of dengue and malaria. Field trials note a 95% reduction in mosquito bites at 30% PMD concentration.

Regulatory Status and Compliance

United States

The EPA classifies PMD as a biochemical pesticide, approved for topical use under Section 3 of FIFRA. Registration number 011550 mandates labeling restrictions to prevent eye contact.

European Union

Under the Biocidal Products Regulation (BPR), PMD is listed as “p-Menthane-3,8-diol rich botanic oil,” pending full evaluation by the European Chemicals Agency.

Canada

Health Canada’s Pest Management Regulatory Agency (PMRA) approves PMD for consumer use, citing its natural origin and low risk profile.